B1166014 XYLOGLUCAN CAS No. 37294-28-3

XYLOGLUCAN

Cat. No.: B1166014
CAS No.: 37294-28-3
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

Synthetic Routes and Reaction Conditions

Xyloglucan oligosaccharides can be produced through biocatalytic methods. One scalable method involves treating tamarind kernel powder with a highly specific endo-xyloglucanase at high-solids content, followed by β-galactosidase treatment to reduce this compound complexity . This method avoids chromatography and other fractionation steps, making it efficient and environmentally friendly.

Industrial Production Methods

Industrial production of this compound typically involves extracting it from natural sources such as tamarind seeds. The process includes boiling, centrifugation, and precipitation to obtain purified this compound . This method is widely used due to its simplicity and effectiveness in producing large quantities of this compound for various applications.

Biological Activity

Xyloglucan is a hemicellulosic polysaccharide predominantly found in the primary cell walls of vascular plants. Its structure consists of a glucan backbone with xylose side chains, making it a significant component in plant cell wall architecture. This article explores the biological activities of this compound, focusing on its interactions with microorganisms, therapeutic applications, and enzymatic degradation mechanisms.

Structure and Composition

This compound is characterized by a β-(1→4)-D-glucan backbone with α-D-xylosyl residues attached at various positions. The degree of substitution and the specific arrangement of these side chains can vary significantly among different plant species, influencing its functional properties in the cell wall.

Enzymatic Degradation and Microbial Interactions

This compound serves as a substrate for various microorganisms, particularly bacteria that inhabit plant-associated environments. Notably, Ruminiclostridium cellulolyticum has developed specialized enzymatic systems to metabolize this compound efficiently. This bacterium utilizes a combination of endo- and exo-xyloglucanases to degrade this compound into oligosaccharides, which are then transported into the cell for further metabolism. The enzymes involved include:

  • Endo-xyloglucanases : Break down this compound into shorter oligosaccharides.
  • Exo-xyloglucanases : Further process these oligosaccharides into monosaccharides.

A study demonstrated that R. cellulolyticum could hydrolyze this compound at a concentration of 3.5 g/L within 24 hours, producing various oligosaccharides such as XXXG and XLXG .

Therapeutic Applications

Recent clinical trials have investigated the efficacy of this compound in treating gastrointestinal disorders. A triple-blind, randomized controlled trial assessed its effectiveness in children suffering from acute gastroenteritis. The results indicated that this compound was safe and effective, with a median time to resolution of diarrhea similar to that observed in the placebo group .

Table 1: Clinical Trial Summary

ParameterThis compound Group (n=43)Placebo Group (n=37)
Median Time to Resolution (hrs)2424
Hospitalization Rate10%12%
Adverse Events5%8%

Molecular Mechanisms

Research has elucidated the molecular mechanisms underlying this compound's biological activity. In Xanthomonas pathogens, xyloglucans are depolymerized via specialized glycoside hydrolases, which not only facilitate nutrient acquisition but also play a role in virulence by triggering host defense responses . The enzymatic machinery involved includes:

  • Glycoside Hydrolases : Enzymes that cleave glycosidic bonds.
  • Acetylesterases : Modify xyloglucans to enhance their solubility and availability for microbial degradation.

Case Studies

  • Microbial Utilization of this compound : A case study on Ruminiclostridium cellulolyticum highlighted its unique metabolic pathways for utilizing this compound as a carbon source. The bacterium employs an ATP-binding cassette transporter to import degraded oligosaccharides, which are then converted into usable sugars through a series of enzymatic reactions .
  • Therapeutic Efficacy in Gastroenteritis : Another case study focused on the application of this compound in pediatric care for diarrhea management. The findings supported its potential as an adjunct therapy alongside rehydration strategies .

Properties

CAS No.

37294-28-3

Molecular Weight

0

Synonyms

Glucoxylan

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.